Cas no 1863189-33-6 (5-Bromo-1-chloro-2-isopropoxy-3-methylbenZene)

• Product Name: 5-Bromo-1-chloro-2-isopropoxy-3-methylbenZene
• CAS No: 1863189-33-6
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 6793941
• PubChem ID: 130748460
• Update Time: 2025-06-28

5-Bromo-1-chloro-2-isopropoxy-3-methylbenZene Chemical and Physical Properties

Names and Identifiers

• 1863189-33-6
• 5-Bromo-1-chloro-2-isopropoxy-3-methylbenZene
• MFCD30275711

• Inchi： 1S/C10H12BrClO/c1-6(2)13-10-7(3)4-8(11)5-9(10)12/h4-6H,1-3H3
• InChI Key： FYNXXTTYSIGZNZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)OC(C)C)Cl

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-Bromo-1-chloro-2-isopropoxy-3-methylbenZene

5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene and CAS No. 1863189-33-6: A Comprehensive Overview of Its Chemical Properties and Potential Applications in Biomedical Research

5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene is a multifunctional aromatic compound with a unique molecular structure characterized by the presence of multiple substituents on its benzene ring. This compound, identified by the CAS No. 1863189-33-6, is of significant interest in the field of biomedical research due to its potential to serve as a building block for the development of novel therapeutic agents. The combination of bromo, chloro, isopropoxy, and methyl groups on the benzene ring creates a complex molecular framework that can be tailored for specific biological activities.

Recent studies have highlighted the importance of functional group diversity in aromatic compounds for their interaction with biological targets. The 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene molecule exhibits a unique balance between electronic effects and steric hindrance, which may influence its binding affinity to receptors or enzymes. This property is particularly relevant in the design of drug candidates for conditions such as inflammatory diseases and neurodegenerative disorders.

Advances in computational chemistry have enabled researchers to predict the behavior of compounds like 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene in complex biological systems. Molecular docking studies and quantum mechanical calculations have provided insights into the potential interactions between this compound and various protein targets. These computational models are critical for optimizing the synthetic pathways and improving the bioavailability of the compound in vivo.

The synthetic strategies for 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene have evolved significantly in recent years, with a focus on sustainable and efficient methodologies. The incorporation of isopropoxy groups into aromatic rings often involves electrophilic substitution reactions, which can be fine-tuned to achieve high selectivity and yield. The presence of chloro and bromo substituents further complicates the synthesis, requiring precise control over reaction conditions to prevent unwanted side reactions.

One of the most promising applications of 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene lies in its potential as a precursor molecule for the development of targeted drug delivery systems. The ability to modify the molecular structure of this compound allows for the creation of derivatives with enhanced solubility and metabolic stability. This is particularly important in the context of oral drug delivery, where the compound's physicochemical properties must be optimized for effective absorption in the gastrointestinal tract.

Recent breakthroughs in nanotechnology have opened new avenues for the application of compounds like 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene. Researchers are exploring the use of this compound as a core component in the development of nanoparticle-based drug carriers. The aromatic ring structure provides a stable platform for conjugating functional groups, enabling the targeted release of therapeutic agents at specific sites within the body.

The pharmacokinetic profile of 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene is a critical factor in its potential therapeutic applications. Studies on the metabolic pathways of similar compounds suggest that the presence of electron-withdrawing groups such as bromo and chloro may influence the compound's clearance from the bloodstream. This knowledge is essential for designing prodrugs that can enhance the compound's therapeutic efficacy while minimizing systemic side effects.

Another area of active research involves the antimicrobial properties of 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene. Preliminary studies have indicated that the compound may exhibit activity against certain bacterial strains, possibly due to its ability to disrupt cell membrane integrity. This property makes it a candidate for the development of antimicrobial agents that can combat drug-resistant pathogens.

The environmental impact of compounds like 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene is also a subject of ongoing research. While the primary focus of biomedical applications is on therapeutic efficacy, the potential for environmental persistence and toxicity must be carefully evaluated. Sustainable synthesis methods and efficient degradation pathways are being explored to minimize the ecological footprint of this compound.

In conclusion, 5-Bromo-1-chloro-2-isopropoxy-3-methylbenzene represents a versatile platform for the development of novel biomedical agents. Its unique molecular structure, combined with advances in synthetic chemistry and computational modeling, positions it as a promising candidate for a wide range of applications. Continued research into its pharmacological properties and environmental impact will be critical in realizing its full potential in the field of medicine.